Cas no 1267483-68-0 (3-(5-methyl-1,3,4-oxadiazol-2-yl)propanenitrile)

• Product Name: 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanenitrile
• CAS No: 1267483-68-0
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD19347087
• CID: 5606812
• PubChem ID: 82125018
• Update Time: 2025-10-28

3-(5-methyl-1,3,4-oxadiazol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-propanenitrile, 5-methyl-
• 3-(5-METHYL-1,3,4-OXADIAZOL-2-YL)PROPANENITRILE
• EN300-842282
• 1267483-68-0
• 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanenitrile

• MDL： MFCD19347087
• Inchi： 1S/C6H7N3O/c1-5-8-9-6(10-5)3-2-4-7/h2-3H2,1H3
• InChI Key： URDHXLLRRJFXAP-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CCC#N

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 309.2±44.0 °C(Predicted)
• pka: -3.60±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanenitrile

3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile

3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile is a chemical compound with the CAS number 1267483-68-0. This compound belongs to the class of nitriles and features a unique structure that combines a nitrile group with a substituted oxadiazole ring. The oxadiazole moiety is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom, which contributes to its distinctive chemical properties.

The structure of 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile can be described as follows: the central oxadiazole ring is substituted at the 5-position with a methyl group and at the 2-position with a propanenitrile group. This arrangement imparts the molecule with both electron-withdrawing and electron-donating functionalities, making it versatile for various applications in organic synthesis and material science.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The nitrile group in the molecule can undergo various polymerization reactions, making it a valuable building block in polymer chemistry.

In addition to its role in polymer synthesis, 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile has shown promise in pharmaceutical applications. Its oxadiazole ring is known to exhibit bioactivity, particularly in anti-inflammatory and anticancer drug discovery. Recent findings suggest that derivatives of this compound may possess selective inhibitory effects on certain enzymes associated with cancer cell proliferation.

The synthesis of 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile typically involves multi-step organic reactions. One common approach is the condensation of an appropriate aldehyde or ketone with an amine derivative followed by cyclization to form the oxadiazole ring. The introduction of the nitrile group is often achieved through cyanation reactions using reagents like hydrogen cyanide or cyanide salts.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile can undergo microbial degradation, reducing its persistence in aquatic environments. This finding is significant for industries seeking to develop eco-friendly chemical processes.

In terms of industrial applications, 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile has been utilized as an intermediate in the production of agrochemicals and specialty chemicals. Its ability to act as both a nucleophile and an electrophile makes it highly versatile in various reaction pathways.

Looking ahead, ongoing research aims to further optimize the synthesis and application of 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanenitrile. Potential areas of exploration include its use in developing new classes of catalysts for organic transformations and its integration into sustainable chemical manufacturing processes.